![molecular formula C12H20N2O2 B213789 N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide](/img/structure/B213789.png)
N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide, also known as CPCCOEt, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1), which is involved in several neurological disorders. In
Mechanism of Action
N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide is a selective antagonist of the mGluR1 receptor, which is a G protein-coupled receptor that is involved in several neurological processes. The activation of mGluR1 can lead to the release of glutamate, which can cause excitotoxicity and neuronal damage. This compound binds to the mGluR1 receptor and prevents its activation, thereby reducing the release of glutamate and preventing neuronal damage.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can reduce the release of glutamate and prevent excitotoxicity, which can lead to neuronal damage. This compound also has neuroprotective effects and can prevent neuronal death caused by various insults, including oxidative stress and inflammation. Additionally, this compound has been shown to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide has several advantages for lab experiments. It is a selective antagonist of the mGluR1 receptor and does not affect other glutamate receptors, which can help researchers study the specific effects of mGluR1 inhibition. This compound is also stable and can be easily synthesized, which makes it a useful tool for studying the role of mGluR1 in various neurological disorders. However, this compound has some limitations. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has low bioavailability, which can limit its effectiveness in some experiments.
Future Directions
There are several future directions for research on N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide. One potential direction is to investigate its potential use in treating addiction, depression, and anxiety disorders. This compound has been shown to have anxiolytic and antidepressant effects, and further research could explore its potential as a therapeutic agent for these disorders. Additionally, research could investigate the use of this compound in combination with other drugs to enhance its effectiveness. Finally, further research could explore the potential use of this compound in treating other neurological disorders, such as Huntington's disease and multiple sclerosis.
Synthesis Methods
N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide can be synthesized by reacting cyclopropanecarbonyl chloride with N-(4-aminobutyl)cyclopropanecarboxamide in the presence of triethylamine. The resulting product is then treated with ethanol to obtain this compound as a white crystalline solid.
Scientific Research Applications
N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and epilepsy. It has been shown to have neuroprotective effects and can prevent neuronal damage caused by excitotoxicity. This compound has also been investigated for its potential use in treating addiction, depression, and anxiety disorders.
properties
Molecular Formula |
C12H20N2O2 |
---|---|
Molecular Weight |
224.3 g/mol |
IUPAC Name |
N-[4-(cyclopropanecarbonylamino)butyl]cyclopropanecarboxamide |
InChI |
InChI=1S/C12H20N2O2/c15-11(9-3-4-9)13-7-1-2-8-14-12(16)10-5-6-10/h9-10H,1-8H2,(H,13,15)(H,14,16) |
InChI Key |
VLDHMJYXWBHLRQ-UHFFFAOYSA-N |
SMILES |
C1CC1C(=O)NCCCCNC(=O)C2CC2 |
Canonical SMILES |
C1CC1C(=O)NCCCCNC(=O)C2CC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.